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Compound of Interest

Compound Name: DAOS

Cat. No.: B15600175

Audience: Researchers, scientists, and drug development professionals.

Core Principle: The Trinder Reaction

The reaction between N-Ethyl-N-(2-hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline sodium salt
(DAOS) and 4-aminoantipyrine (4-AAP) is a highly sensitive colorimetric method rooted in the
broader class of Trinder reactions. First described by P. Trinder in 1969, this principle is widely
employed in clinical diagnostics and biochemical assays to quantify the concentration of
various analytes. The core of the Trinder reaction is an enzyme-mediated oxidative coupling
that produces a stable, colored quinoneimine dye. The intensity of the resulting color is directly
proportional to the concentration of the analyte of interest, allowing for accurate
spectrophotometric measurement.

The overall process can be generalized into a two-step enzymatic cascade:

o Analyte-Specific Oxidation and Hydrogen Peroxide Production: An oxidase enzyme, specific
to the target analyte, catalyzes the oxidation of the analyte. This reaction consumes
molecular oxygen (O2) and produces hydrogen peroxide (H202) as a stoichiometric
byproduct.

» Peroxidase-Mediated Dye Formation: In the presence of a peroxidase enzyme, typically
horseradish peroxidase (HRP), the hydrogen peroxide generated in the first step oxidizes a
chromogenic substrate pair. This pair consists of a phenolic or anilinic compound (in this
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case, DAOS) and 4-aminoantipyrine (4-AAP). The oxidative coupling of these two molecules
results in the formation of a water-soluble quinoneimine dye, which exhibits a distinct color.

This reaction is highly versatile and has been adapted for the quantification of numerous
biologically significant molecules, including glucose, cholesterol, triglycerides, and uric acid, by
simply substituting the initial oxidase enzyme.[1][2] DAOS is considered a "new" Trinder's
reagent, valued for its good water solubility, high sensitivity, and strong stability.[1][2]

The DAOS and 4-AAP Reaction Mechanism

The reaction mechanism for the oxidative coupling of DAOS and 4-AAP, catalyzed by
peroxidase, follows the general principles of the Trinder reaction. In the presence of hydrogen
peroxide, the peroxidase facilitates the formation of a reactive radical intermediate of 4-AAP.
This intermediate then electrophilically attacks the DAOS molecule, leading to the formation of
the final colored quinoneimine dye.

Below is a diagram illustrating the generalized workflow for an analyte (e.g., glucose)
measurement using the DAOS and 4-AAP system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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